Cas no 2418666-91-6 (3-Amino-4-methyl-5-(sulfanylmethyl)phenyl sulfurofluoridate)

• Product Name: 3-Amino-4-methyl-5-(sulfanylmethyl)phenyl sulfurofluoridate
• CAS No: 2418666-91-6
• MF: C₈H₁₀FNO₃S₂
• MW: 251.298303127289
• CID: 5677198
• PubChem ID: 165769125
• Update Time: 2025-06-10

3-Amino-4-methyl-5-(sulfanylmethyl)phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 2418666-91-6
• 3-amino-4-methyl-5-(sulfanylmethyl)phenyl sulfurofluoridate
• EN300-26626845
• 3-Amino-4-methyl-5-(sulfanylmethyl)phenyl sulfurofluoridate

• Inchi： 1S/C8H10FNO3S2/c1-5-6(4-14)2-7(3-8(5)10)13-15(9,11)12/h2-3,14H,4,10H2,1H3
• InChI Key： DAXLCESLMVVLRL-UHFFFAOYSA-N
• SMILES： SCC1C=C(C=C(C=1C)N)OS(=O)(=O)F

Computed Properties

• Exact Mass: 251.00861369g/mol
• Monoisotopic Mass: 251.00861369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.8Ų

Additional information on 3-Amino-4-methyl-5-(sulfanylmethyl)phenyl sulfurofluoridate

Recent Advances in the Study of 3-Amino-4-methyl-5-(sulfanylmethyl)phenyl sulfurofluoridate (CAS: 2418666-91-6)

The compound 3-Amino-4-methyl-5-(sulfanylmethyl)phenyl sulfurofluoridate (CAS: 2418666-91-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of sulfur-containing bioactive molecules. The presence of both amino and sulfurofluoridate functional groups in its structure allows for diverse chemical modifications, making it a valuable scaffold for drug discovery. Researchers have successfully employed 3-Amino-4-methyl-5-(sulfanylmethyl)phenyl sulfurofluoridate in the development of novel enzyme inhibitors, particularly targeting cysteine proteases and other sulfur-dependent enzymes.

One of the most promising applications of this compound lies in its potential as an anti-inflammatory and anti-cancer agent. In vitro studies have demonstrated its ability to modulate key signaling pathways, such as NF-κB and MAPK, which are critical in inflammation and tumorigenesis. The sulfurofluoridate moiety has been shown to exhibit selective reactivity with thiol groups in proteins, suggesting a mechanism of action involving covalent modification of target proteins.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of 3-Amino-4-methyl-5-(sulfanylmethyl)phenyl sulfurofluoridate. Novel catalytic methods and green chemistry approaches have been developed to address challenges associated with its stability and reactivity. These improvements have facilitated its broader application in medicinal chemistry campaigns.

Pharmacokinetic studies of derivatives based on this scaffold have revealed favorable drug-like properties, including reasonable metabolic stability and membrane permeability. However, challenges remain in optimizing its selectivity and reducing potential off-target effects. Current research is exploring prodrug strategies and targeted delivery systems to enhance its therapeutic index.

In conclusion, 3-Amino-4-methyl-5-(sulfanylmethyl)phenyl sulfurofluoridate represents a promising chemical entity with multiple potential therapeutic applications. Ongoing research continues to unravel its full potential, particularly in the areas of inflammation, oncology, and infectious diseases. Future directions include structure-activity relationship studies to develop more potent and selective analogs, as well as comprehensive preclinical evaluations to assess its safety and efficacy profiles.